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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542

This document provides a detailed application note and protocol for the extraction of
Formetanate hydrochloride (FHCI) from various fruit samples using the Quick, Easy, Cheap,
Effective, Rugged, and Safe (QUEChERS) method. This methodology is intended for
researchers, scientists, and professionals in drug development and food safety analysis.

Introduction

Formetanate hydrochloride is a carbamate insecticide and miticide used to control pests on a
variety of fruit crops, including citrus fruits, apples, pears, and peaches.[1] Monitoring its
residue levels in fruit is crucial for ensuring food safety and compliance with regulatory limits.
The QUEChERS method is a streamlined and effective approach for sample preparation,
enabling the accurate quantification of Formetanate residues.[1][2][3][4][5] This application
note details a validated QUEChERS protocol based on the AOAC International method
2007.01, followed by analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) or
Tandem Mass Spectrometry (LC-MS/MS).[1][2][3][4][5]

Quantitative Data Summary

The following tables summarize the performance of the QUEChERS method for Formetanate
hydrochloride analysis in fruit matrices. The data is compiled from studies utilizing LC-MS and
LC-MS/MS for detection.

Table 1: Method Detection and Quantification Limits
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. Limit of Detection (LOD) Limit of Quantitation (LOQ)
Analytical Method
(nglg) (nglg)
LC-MS 3.33 10
LC-MS/MS 0.1 0.3

Data sourced from studies on various fruit matrices.[1][2][3][5]

Table 2: Recovery Rates

Fortification Level Recovery Range (%)

Not Specified 95 - 109

Recovery rates were determined in various fruit samples, demonstrating the method's
accuracy.[1][2][3][5]

Experimental Workflow

The following diagram illustrates the key stages of the QUEChERS protocol for Formetanate

extraction from fruit samples.
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Caption: QUEChERS workflow for Formetanate extraction in fruit samples.
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Detailed Experimental Protocol

This protocol is based on the AOAC Official Method 2007.01 for pesticide residue analysis.

Materials and Reagents

Solvents: Acetonitrile (ACN), HPLC grade or higher.
Salts: Anhydrous magnesium sulfate (MgSOa), sodium chloride (NaCl).
d-SPE Sorbents: Primary secondary amine (PSA), anhydrous magnesium sulfate (MgSOa).

Equipment: High-speed homogenizer, centrifuge capable of 4000 rpm, vortex mixer, 50 mL
and 15 mL polypropylene centrifuge tubes, analytical balance, pipettes.

Standards: Certified reference standard of Formetanate hydrochloride.

Sample Preparation

Chop the fruit sample into small pieces.

Homogenize the sample using a high-speed blender to achieve a uniform consistency. For
fruits with low water content, the addition of purified water may be necessary to create a
slurry.

Extraction

Weigh 10 g (or 15 g for high-moisture fruits) of the homogenized sample into a 50 mL
centrifuge tube.[6]

Add 10 mL of acetonitrile to the tube.[7]

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl for the original
unbuffered method).

Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or
using a mechanical shaker.[6]

Centrifuge the tube at = 4000 rpm for 5 minutes.[7]
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup

o Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE
microcentrifuge tube.

e The d-SPE tube should contain the appropriate cleanup sorbents (e.g., 150 mg MgSOa4 and
25 mg PSA).[7] The choice of sorbents can be adjusted based on the fruit matrix to remove
interfering compounds such as pigments and fatty acids.

» Vortex the tube for 30 seconds to 1 minute.[7]

o Centrifuge at = 4000 rpm for 5 minutes.[7]

Final Extract Preparation and Analysis

» Transfer the cleaned extract into an autosampler vial for analysis.

e Analyze the extract using a validated LC-MS or LC-MS/MS method for the quantification of
Formetanate.

Conclusion

The QUEChERS method provides a rapid, simple, and effective means for the extraction of
Formetanate hydrochloride from a variety of fruit samples.[1][2][3][4][5] The methodology
demonstrates excellent recovery rates and low limits of detection, making it suitable for routine
monitoring and regulatory compliance testing.[1][2][3][5] The adaptability of the cleanup step
allows for its application to diverse and complex fruit matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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